Cas no 1669-83-6 (Benzenesulfonamide,4-[bis(2-iodoethyl)amino]-)
1669-83-6 structure
Product Name:Benzenesulfonamide,4-[bis(2-iodoethyl)amino]-
CAS No:1669-83-6
MF:C10H14I2N2O2S
MW:480.104305744171
CID:232067
PubChem ID:74277
Update Time:2025-04-19
Benzenesulfonamide,4-[bis(2-iodoethyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide,4-[bis(2-iodoethyl)amino]-
- 4-[Bis(2-iodoethyl)amino]benzene-1-sulfonamide
- 4-[bis(2-iodoethyl)amino]benzenesulfonamide
- N(sup 4),N(sup 4)-Bis(2-iodoethyl)sulfanilamide
- Sulfanilamide, N(sup 4), N(sup 4)-bis(2-iodoethyl)-
- BRN 2698015
- DTXSID10168201
- 1669-83-6
-
- Inchi: 1S/C10H14I2N2O2S/c11-5-7-14(8-6-12)9-1-3-10(4-2-9)17(13,15)16/h1-4H,5-8H2,(H2,13,15,16)
- InChI Key: ZHSBSFPDRPSVCP-UHFFFAOYSA-N
- SMILES: ICCN(CCI)C1C=CC(=CC=1)S(N)(=O)=O
Computed Properties
- Exact Mass: 479.88572
- Monoisotopic Mass: 479.886534
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 71.8
Experimental Properties
- Density: 1.9526 (estimate)
- Boiling Point: 200°C (rough estimate)
- Flash Point: 271.3°C
- Refractive Index: 1.696
- PSA: 63.4
Benzenesulfonamide,4-[bis(2-iodoethyl)amino]- Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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